Cas no 212755-76-5 (Methyl 4-trifluoromethylbenzoylacetate)

• Product Name: Methyl 4-trifluoromethylbenzoylacetate
• CAS No: 212755-76-5
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD03452713
• CID: 66864
• PubChem ID: 354335691
• Update Time: 2025-10-28

Methyl 4-trifluoromethylbenzoylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-3-(4-(trifluoromethyl)phenyl)propanoate
• Methyl 4-(Trifluoromethyl)benzoylacetate
• METHYL 4-TRIFLUOROMETHYLBENZOYLACETATE
• AC1LEGV2
• AC1Q4JNV
• methyl p-trifluoromethylbenzoylacetate
• PubChem2696
• SBB064068
• Methyl 3-Oxo-3-[4-(trifluoromethyl)phenyl]propionoate
• 3-Oxo-3-[4-(trifluoromethyl)phenyl]propionic Acid Methyl Ester
• 4-(Trifluoromethyl)benzoylacetic Acid Methyl Ester
• methyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate
• 3-oxo-3-(4-trifluoromethylphenyl)propionic acid methyl ester
• METHYL 3-(4-(TRIFLUOROMETHYL)PHENYL)-3-OXOPROPANOATE
• NMJOILIYLOHXGP-UHFFFAOYSA-N
• PC8256
• 212755-76-5
• AM84192
• PS-7521
• Methyl 3-oxo-3-(4-trifluoromethylphenyl)propanoate
• MFCD00216521
• DTXSID80352872
• FT-0659377
• M2966
• CS-0187493
• AKOS015852817
• SCHEMBL830420
• Methyl3-oxo-3-(4-(trifluoromethyl)phenyl)propanoate
• methyl 4-(trifluoromethyl)benzoyl acetate
• SY019270
• Methyl 4-trifluoromethylbenzoyl acetate
• 671-233-9
• Methyl 4-trifluoromethylbenzoylacetate

• MDL： MFCD03452713
• Inchi： 1S/C11H9F3O3/c1-17-10(16)6-9(15)7-2-4-8(5-3-7)11(12,13)14/h2-5H,6H2,1H3
• InChI Key： NMJOILIYLOHXGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(CC(=O)OC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 246.05037
• Monoisotopic Mass: 246.050379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.3318 (estimate)
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 271.6 ℃ at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.459
• PSA: 43.37
• LogP: 2.45120
• Solubility: Not available

Methyl 4-trifluoromethylbenzoylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 4-trifluoromethylbenzoylacetate

Recent Advances in the Application of Methyl 4-trifluoromethylbenzoylacetate (CAS: 212755-76-5) in Chemical Biology and Pharmaceutical Research

Methyl 4-trifluoromethylbenzoylacetate (CAS: 212755-76-5) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of heterocyclic compounds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing insights into its growing importance in the field.

One of the most significant advancements involves the use of Methyl 4-trifluoromethylbenzoylacetate as a precursor in the synthesis of trifluoromethyl-substituted pyrazoles and isoxazoles. These heterocycles are known for their enhanced metabolic stability and bioavailability, making them attractive targets for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the efficient one-pot synthesis of these scaffolds, achieving yields of up to 85% under optimized conditions. The study also noted the compound's compatibility with a range of nucleophiles, further broadening its synthetic utility.

In addition to its synthetic applications, Methyl 4-trifluoromethylbenzoylacetate has been investigated for its potential biological activities. Recent in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. These findings, reported in Bioorganic & Medicinal Chemistry Letters, suggest that further structural optimization could lead to the development of novel anti-inflammatory agents. The presence of the trifluoromethyl group was particularly noted for its role in enhancing binding affinity to the enzyme's active site.

Another area of interest is the compound's application in the synthesis of fluorinated analogs of natural products. A 2024 study in Organic Letters detailed the use of Methyl 4-trifluoromethylbenzoylacetate in the preparation of fluorinated flavonoids, which demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The study emphasized the compound's versatility in introducing fluorine atoms into complex molecular architectures, a strategy increasingly employed to modulate drug properties such as lipophilicity and metabolic stability.

Despite these promising developments, challenges remain in the large-scale production and purification of Methyl 4-trifluoromethylbenzoylacetate. Recent efforts have focused on optimizing catalytic systems to improve yield and selectivity. For instance, a 2023 patent application disclosed a novel palladium-catalyzed method that reduces byproduct formation during synthesis. This innovation could significantly lower production costs and facilitate broader adoption of the compound in industrial settings.

In conclusion, Methyl 4-trifluoromethylbenzoylacetate (CAS: 212755-76-5) continues to emerge as a valuable building block in chemical biology and pharmaceutical research. Its applications span from the synthesis of bioactive heterocycles to the development of fluorinated drug candidates. Ongoing research aims to address scalability issues and explore new biological targets, positioning this compound as a key player in future drug discovery endeavors.